Cas no 2228399-68-4 (3-3-(pyrrolidin-1-yl)propylazetidin-3-ol)

• Product Name: 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol
• CAS No: 2228399-68-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5876041
• PubChem ID: 165628198
• Update Time: 2025-06-08

3-3-(pyrrolidin-1-yl)propylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol
• EN300-1773408
• 3-[3-(pyrrolidin-1-yl)propyl]azetidin-3-ol
• 2228399-68-4

• Inchi： 1S/C10H20N2O/c13-10(8-11-9-10)4-3-7-12-5-1-2-6-12/h11,13H,1-9H2
• InChI Key： KBQZVBAOQTWYEX-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CCCN1CCCC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol

Introduction to 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol (CAS No: 2228399-68-4)

3-3-(pyrrolidin-1-yl)propylazetidin-3-ol, identified by the CAS number 2228399-68-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the azetidine class, which has garnered considerable attention due to its structural versatility and potential biological activity. The presence of a pyrrolidinyl moiety in its structure suggests possible interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

The compound's structure consists of an azetidine ring substituted at the 3-position with a propyl chain, further modified at the propyl end with a pyrrolidin-1-yl group. This unique arrangement of functional groups positions 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol as a promising scaffold for the development of novel therapeutic agents. The azetidine core is known for its ability to mimic natural amino acid structures, which can facilitate interactions with enzymes and receptors, while the pyrrolidinyl group adds an additional layer of complexity that may enhance binding affinity and selectivity.

In recent years, there has been growing interest in the exploration of azetidine derivatives due to their potential applications in treating various diseases. Studies have shown that azetidine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the pyrrolidin-1-yl group in 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol further expands its pharmacological profile, suggesting potential uses in modulating pathways involving G protein-coupled receptors (GPCRs) and other key signaling molecules.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the azetidine ring and the pyrrolidinyl substituent creates a structure that is both flexible and functional, allowing for modifications that can optimize pharmacokinetic and pharmacodynamic properties. Researchers are particularly interested in exploring how variations in the substitution pattern can influence biological activity, leading to more effective and targeted therapies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol. Molecular docking studies have been instrumental in predicting how this molecule might interact with biological targets, providing insights into its potential mechanisms of action. These studies have suggested that the compound could bind to specific enzymes or receptors involved in disease pathways, making it a promising candidate for further experimental validation.

The synthesis of 3-3-(pyrrolidin-1-yl)propylazetidin-3-ol presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework with high precision. These advances not only facilitate the production of reference compounds but also open avenues for exploring analogues with enhanced properties.

As research continues to uncover new therapeutic targets, compounds like 3-3-(pyrrolidin-1-y)propylazetidin - 3 - ol (CAS No: 2228399 - 68 - 4) are expected to play a crucial role in developing next-generation drugs. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including neurology, oncology, and inflammation-related disorders. The ongoing investigation into their biological activities and pharmacological profiles underscores their significance as key components in modern drug discovery efforts.

In conclusion, 3 - 3 - ( py r o l i d i n - 1 - y l ) p r o p y l a z e t i d i n e - 3 - o l ( C A S N o : 2 2 2 8 3 9 9 - 6 8 - 4 ) represents a fascinating compound with immense potential in pharmaceutical research. Its structural characteristics and reported biological activities make it a compelling subject for further study. As our understanding of its properties evolves, this molecule is likely to contribute significantly to advancements in medicinal chemistry and drug development.